Cas no 68692-50-2 (6-(tert-Butyl)pyridin-3-ol)

• Product Name: 6-(tert-Butyl)pyridin-3-ol
• CAS No: 68692-50-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD12033373
• CID: 1092770
• PubChem ID: 22958267
• Update Time: 2025-08-05

6-(tert-Butyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(1,1-dimethylethyl)-3-Pyridinol
• 6-tert-butylpyridin-3-ol
• 2-tert-butyl-5-hydroxypyridine
• 3-HYDROXY-6-(TERT-BUTYL)PYRIDINE
• 6-(tert-Butyl)pyridin-3-ol
• 6-TERT-BUTYL-3-PYRIDINOL
• AK147411
• MB11628
• SureCN1474089
• CARZUVRDJVVQOG-UHFFFAOYSA-N
• CS-0060885
• 3-Hydroxy-6-(tert-butyl)pyridine, AldrichCPR
• A867000
• MFCD12033373
• 68692-50-2
• SY260148
• F30395
• EN300-256093
• AKOS015945762
• AS-48331
• FT-0755719
• SCHEMBL1474089
• DA-03602

• MDL： MFCD12033373
• Inchi： 1S/C9H13NO/c1-9(2,3)8-5-4-7(11)6-10-8/h4-6,11H,1-3H3
• InChI Key： CARZUVRDJVVQOG-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)C(C)(C)C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

6-(tert-Butyl)pyridin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 6-(tert-Butyl)pyridin-3-ol

6-(tert-Butyl)pyridin-3-ol: A Comprehensive Overview

6-(tert-Butyl)pyridin-3-ol, identified by the CAS registry number 68692-50-2, is a fascinating organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring substituted with a tert-butyl group at the 6-position and a hydroxyl group at the 3-position, has garnered attention due to its unique chemical properties and potential for functionalization in advanced materials.

The synthesis of 6-(tert-butyl)pyridin-3-ol typically involves multi-step organic reactions, often starting from readily available pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for constructing the tert-butyl group on the pyridine ring.

In terms of applications, 6-(tert-butyl)pyridin-3-ol has shown promise in the field of drug discovery. Its hydroxyl group can act as a hydrogen bond donor, making it a valuable building block for bioactive molecules. Recent studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting potential therapeutic applications in areas such as neurodegenerative diseases and inflammation.

Beyond pharmacology, this compound has also found utility in materials science. The tert-butyl group imparts steric bulk to the molecule, which can be exploited to design self-assembling materials or stimuli-responsive polymers. For example, researchers have incorporated 6-(tert-butyl)pyridin-3-ol into polymer networks to create materials with tunable mechanical properties and responsiveness to external stimuli like light or temperature.

Recent research has also highlighted the catalytic potential of 6-(tert-butyl)pyridin-3-ol. Its ability to coordinate with metal ions makes it a candidate for homogeneous catalysis in organic transformations. For instance, studies have shown that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

In conclusion, 6-(tert-butyl)pyridin-3-ol is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.